Cas no 816464-27-4 (2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-)

816464-27-4 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
CAS No:816464-27-4
MF:C12H13NO3
MW:219.236523389816
CID:715525
2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
- 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-(9CI)
-
- Inchi: 1S/C12H13NO3/c1-7(14)8-4-5-9-10(6-8)16-12(2,3)11(15)13-9/h4-6H,1-3H3,(H,13,15)
- InChI Key: IDRLMUJHWVINOX-UHFFFAOYSA-N
- SMILES: O1C2=CC(C(C)=O)=CC=C2NC(=O)C1(C)C
Computed Properties
- Exact Mass: 219.09
- Monoisotopic Mass: 219.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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